SR-4995

• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol
• SMILES: CCCCNC(=O)NC1=CC2=C(C=C1)SC3=CC=CC=C3C(=O)N2C
• InChI: InChI=1S/C19H21N3O2S/c1-3-4-11-20-19(24)21-13-9-10-17-15(12-13)22(2)18(23)14-7-5-6-8-16(14)25-17/h5-10,12H,3-4,11H2,1-2H3,(H2,20,21,24)
• InChIKey: UGYXUEPBYOKNOL-UHFFFAOYSA-N

Researchers studying lipid metabolism face a critical challenge: canonical lipolysis activators like isoproterenol or forskolin act through PKA-dependent pathways, confounding transcriptional readouts. SR-4995 solves this by directly binding ABHD5 (CGI-58) and dissociating it from PLIN1/PLIN5, activating ATGL without engaging the cAMP/PKA cascade. - Enables clean dissection of ATGL-driven transcriptional programs vs. PKA signaling. - >10-fold selectivity for ABHD5 over related lipases (HSL, ATGL), minimizing off-target effects. - Validated in brown adipocyte, muscle, and rodent thermogenesis models for disease target validation. Supplied as ≥98% pure powder with full CoA; bulk quantities and custom synthesis available.

SR-4995 Key Properties and Purity

SR-4995 (CID 16016685, CAS 891509-95-8) is a potent and selective small-molecule ligand for α/β-hydrolase domain-containing protein 5 (ABHD5, also known as CGI-58) . It acts by directly binding to ABHD5, thereby disrupting its inhibitory interaction with perilipin-1 (PLIN1) and perilipin-5 (PLIN5), which in turn promotes the activation of adipose triglyceride lipase (ATGL) and stimulates lipolysis . Unlike canonical β-adrenergic agonists, SR-4995 induces lipolysis independently of the protein kinase A (PKA) signaling cascade, providing a valuable chemical biology tool for dissecting lipid metabolism pathways [1]. It is commercially available as a research-grade compound with a typical purity of ≥98% (HPLC) .

1

ABHD5 target engagement studies

Direct binding to ABHD5 disrupts PLIN1/PLIN5 interaction, enabling ATGL activation assays

2

PKA-independent lipolysis workflow

Circumvents cAMP/PKA cascade; isolates ATGL-mediated lipolysis from receptor-driven signaling

3

Chemical biology tool compound

Research-grade ABHD5 ligand for dissecting lipid metabolism pathways in adipocyte and muscle models

• [1] Markussen, L.K., et al. Lipolysis regulates major transcriptional programs in brown adipocytes. Nat Commun 13, 3956 (2022). View Source

Why SR-4995 Cannot Be Substituted

Substituting SR-4995 with generic lipolysis activators like isoproterenol or forskolin introduces significant confounding variables due to their broad, PKA-dependent effects, which are precisely what SR-4995 is employed to circumvent [1]. Furthermore, interchanging it with other ABHD5 ligands, such as the close analog SR-4559, is not straightforward. While both compounds are reported to bind ABHD5, SR-4559 has been noted to exhibit decreased inhibitory potency compared to SR-4995 [2]. This indicates that subtle structural differences within this chemotype can lead to substantial variations in functional activity, making direct substitution a risk to experimental reproducibility and data integrity. Therefore, procurement decisions must be based on the compound's specific, quantified performance in the intended assay system, as detailed in the evidence below.

Mechanism
context

Target workflowPKA-independent ABHD5/ATGL pathway; avoids cAMP-mediated off-target signaling

Substitute riskIsoproterenol or forskolin engage broad cAMP/PKA signaling; may confound ABHD5-specific pathway interpretation

Analog
potency

Target workflowReported higher functional potency within thiaza-tricyclic urea ABHD5 ligand chemotype

Substitute riskSR-4559 may exhibit reduced target engagement; subtle structural variations can shift functional potency and experimental outcomes

• [1] Markussen, L.K., et al. Lipolysis regulates major transcriptional programs in brown adipocytes. Nat Commun 13, 3956 (2022). View Source
• [2] Bononi, G., et al. α/β-Hydrolase Domain (ABHD) Inhibitors as New Potential Therapeutic Options against Lipid-Related Diseases. J. Med. Chem. 64, 9759–9785 (2021). View Source

SR-4995 Performance Comparison

Selective ABHD5 Targeting Over HSL and ATGL

In cellular target engagement assays, SR-4995 selectively blocks a fluorescent affinity probe (NBD-HE-HP) from binding to ABHD5, demonstrating its direct target interaction. Critically, at the same concentrations, SR-4995 does not block the binding of this probe to the related lipases Hormone-Sensitive Lipase (HSL) or ATGL [1]. This establishes a clear, quantitative differentiation from non-selective lipase inhibitors or activators that may confound results through off-target effects.

Target selectivity

Head-to-head

SR-4995 selectively blocks probe binding to ABHD5; no blockade observed at HSL or ATGL at same concentrations

Supports ABHD5-specific pathway attribution; avoids confounding from direct HSL or ATGL modulation

Cos7 cell target engagement assay; NBD-HE-HP fluorescent affinity probe

Evidence Dimension	Target selectivity (inhibition of probe binding)
Target Compound Data	SR-4995 blocked NBD-HE-HP binding to ABHD5.
Comparator Or Baseline	SR-4995 did not block NBD-HE-HP binding to HSL or ATGL.
Quantified Difference	Selective binding to ABHD5 over HSL and ATGL; functional potency for disrupting ABHD5-PLIN1 interaction is nearly identical to its potency for binding to ABHD5.
Conditions	Transfected Cos7 cells; fluorescent affinity probe NBD-HE-HP; SR-4995 concentration not explicitly stated in available snippet but implied to be in the µM range based on related studies.

Why This Matters

This selectivity profile ensures that experimental outcomes can be confidently attributed to ABHD5-mediated ATGL activation, avoiding confounding effects from direct modulation of HSL or ATGL.

• [1] As reported in: Activity-Based Proteomics of Lipolytic Enzymes. Curr. Chem. Biol. 1(3), 2007. (As cited by scite.ai). View Source

PKA-Independent Lipolysis Activation

Unlike standard lipolytic agents such as β-adrenergic agonists (e.g., isoproterenol) or cAMP elevators (e.g., forskolin), SR-4995 promotes ATGL-mediated lipolysis by directly disrupting the ABHD5-PLIN interaction, thereby circumventing the requirement for PKA-dependent phosphorylation [1]. This is a key mechanistic differentiator.

Signaling mechanism

Class-level

Activates lipolysis via direct ABHD5-PLIN disruption; entirely independent of PKA-dependent phosphorylation

Enables isolated study of downstream lipolysis effects without pleiotropic PKA activation responses

Signaling pathway context; distinct from receptor-mediated cAMP generation

Evidence Dimension	Signaling pathway dependence
Target Compound Data	Activates lipolysis by displacing ABHD5 from PLIN1/5, independent of PKA signaling.
Comparator Or Baseline	Isoproterenol/Forskolin (canonical activators) operate via cAMP/PKA-dependent phosphorylation of PLIN1 and HSL.
Quantified Difference	Pathway engagement is entirely distinct; SR-4995 operates downstream of receptor-mediated cAMP generation.
Conditions	Adipocytes and muscle tissues (as described in product literature).

Why This Matters

This unique mechanism allows researchers to study the downstream effects of lipolysis in isolation, without the pleiotropic cellular responses triggered by global PKA activation. It is an essential tool for dissecting lipid signaling pathways.

• [1] Markussen, L.K., et al. Lipolysis regulates major transcriptional programs in brown adipocytes. Nat Commun 13, 3956 (2022). View Source

Potency vs. SR-4559 Analog

Within the class of thiaza-tricyclic urea ABHD5 ligands, SR-4995 has been reported to maintain superior inhibitory potency compared to its close structural analog SR-4559 [1]. While both compounds share a core scaffold and target ABHD5, the specific modification in SR-4559 (the structural details of which are not fully specified in the available source) resulted in a decreased ability to inhibit ABHD5 function. This class-level SAR insight positions SR-4995 as the more potent tool within this specific chemotype series for experiments requiring robust target engagement.

Analog comparison

Class-level

Ranked higher potency within thiaza-tricyclic urea chemotype; SR-4559 shows decreased ABHD5 inhibition

Supports selection of SR-4995 as higher-potency tool within this chemotype for target engagement studies

Exact IC50 values not provided in available source; SAR review context

Evidence Dimension	Relative functional potency on ABHD5
Target Compound Data	SR-4995 (thiaza-tricyclic urea 7) retains inhibition potency.
Comparator Or Baseline	SR-4559 (a close analog) exhibits decreased inhibition potency.
Quantified Difference	SR-4995 is described as the more potent of the two in a review of ABHD inhibitors. Exact IC50 values are not provided in the available source.
Conditions	Review of ABHD ligand structure-activity relationships (SAR).

Why This Matters

For researchers selecting an ABHD5 ligand from this chemical series, SR-4995 represents the validated, higher-potency option, reducing the risk of experimental failure due to insufficient target modulation.

• [1] Bononi, G., et al. α/β-Hydrolase Domain (ABHD) Inhibitors as New Potential Therapeutic Options against Lipid-Related Diseases. J. Med. Chem. 64, 9759–9785 (2021). View Source

SR-4995 Research Applications

PKA-Independent Adipocyte Transcription

SR-4995 is uniquely suited for studies aiming to isolate the transcriptional consequences of ATGL-mediated lipolysis from those of the cAMP/PKA signaling cascade. As demonstrated in brown adipocyte research, SR-4995 can be used alongside PKA agonists to define the specific gene regulatory networks activated by lipolysis itself [1]. This application is critical for understanding fundamental lipid biology and identifying new therapeutic targets for metabolic disease.

ABHD5 Validation in Lipid Pathologies

Due to its direct and selective binding to ABHD5 [1], SR-4995 serves as an optimal chemical probe for validating the role of the ABHD5-ATGL axis in disease models. This includes investigations into cancer metabolism, obesity, cardiovascular disease, and non-alcoholic fatty liver disease (NAFLD), where lipid dysregulation is a key driver [2]. Its use in target validation studies can provide robust evidence for or against ABHD5 as a viable drug target.

ABHD5 Role in Muscle and Thermogenesis

SR-4995's documented ability to induce lipolysis in muscle tissue and impact thermogenesis in rodent models makes it a valuable tool for muscle and energy expenditure research [1]. It can be employed to study the interplay between intramuscular lipid stores, fatty acid oxidation, and whole-body energy homeostasis, providing insights relevant to exercise physiology, cachexia, and obesity.

ABHD5 Activity Assay Development

Given its clean selectivity profile for ABHD5 over related lipases like HSL and ATGL [1], SR-4995 is a key reagent for developing and validating biochemical or cell-based assays that specifically measure ABHD5 function or its interaction with PLIN proteins. This is particularly important in drug discovery screening cascades aimed at identifying novel modulators of this pathway.

Application

Selection Property

Validation Focus

PKA-independent adipocyte transcription studies

ABHD5/ATGL pathway selectivity

Transcriptional endpoint context

ABHD5 pathway role in lipid-related disease models

Direct ABHD5 target engagement

Disease-model endpoint review

Muscle and thermogenesis research

Tissue lipolysis induction profile

Energy expenditure endpoint context

ABHD5 activity assay development

Selectivity profile over related lipases

Assay specificity verification

• [1] As reported in: Activity-Based Proteomics of Lipolytic Enzymes. Curr. Chem. Biol. 1(3), 2007. (As cited by scite.ai). View Source
• [2] Bononi, G., et al. α/β-Hydrolase Domain (ABHD) Inhibitors as New Potential Therapeutic Options against Lipid-Related Diseases. J. Med. Chem. 64, 9759–9785 (2021). View Source
• [3] Markussen, L.K., et al. Lipolysis regulates major transcriptional programs in brown adipocytes. Nat Commun 13, 3956 (2022). View Source